1-(1H-pyrazol-3-yl)pyrrolidin-2-one
Overview
Description
1-(1H-pyrazol-3-yl)pyrrolidin-2-one (1P3P) is a pyrazole-based compound that has been studied for its potential applications in scientific research. It is a versatile molecule with a wide range of useful properties, including the ability to act as an agonist or antagonist of various receptors and enzymes. 1P3P has been studied for its potential applications in drug development, as a tool for studying biological processes, and as a therapeutic agent.
Scientific Research Applications
1-(1H-pyrazol-3-yl)pyrrolidin-2-one has a variety of scientific research applications, including drug development, biological research, and therapeutic applications. In drug development, 1-(1H-pyrazol-3-yl)pyrrolidin-2-one can be used as an agonist or antagonist to study the effects of various drugs on the body. In biological research, 1-(1H-pyrazol-3-yl)pyrrolidin-2-one can be used as a tool to study the effects of various compounds on cells and organisms. In therapeutic applications, 1-(1H-pyrazol-3-yl)pyrrolidin-2-one can be used as a therapeutic agent to treat various diseases and conditions.
Mechanism of Action
1-(1H-pyrazol-3-yl)pyrrolidin-2-one acts as an agonist or antagonist of various receptors and enzymes. When acting as an agonist, 1-(1H-pyrazol-3-yl)pyrrolidin-2-one binds to the receptor and causes a response in the cell. When acting as an antagonist, 1-(1H-pyrazol-3-yl)pyrrolidin-2-one binds to the receptor and blocks its activity. 1-(1H-pyrazol-3-yl)pyrrolidin-2-one can also interact with enzymes to alter their activity, which can affect the biochemical and physiological processes in the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(1H-pyrazol-3-yl)pyrrolidin-2-one depend on its mechanism of action. When acting as an agonist, 1-(1H-pyrazol-3-yl)pyrrolidin-2-one can activate various pathways in the body and lead to changes in biochemical and physiological processes. When acting as an antagonist, 1-(1H-pyrazol-3-yl)pyrrolidin-2-one can block the activity of various receptors and enzymes and lead to changes in biochemical and physiological processes.
Advantages and Limitations for Lab Experiments
The use of 1-(1H-pyrazol-3-yl)pyrrolidin-2-one in laboratory experiments has several advantages and limitations. One advantage is that 1-(1H-pyrazol-3-yl)pyrrolidin-2-one is a versatile molecule with a wide range of useful properties, which makes it suitable for a variety of experiments. Another advantage is that 1-(1H-pyrazol-3-yl)pyrrolidin-2-one is relatively easy to synthesize and can be obtained in large quantities. A limitation of 1-(1H-pyrazol-3-yl)pyrrolidin-2-one is that it can be difficult to control the concentration of the compound in experiments, which can lead to inaccurate results.
Future Directions
There are many potential future directions for the use of 1-(1H-pyrazol-3-yl)pyrrolidin-2-one in scientific research. One potential direction is the development of new drugs using 1-(1H-pyrazol-3-yl)pyrrolidin-2-one as an active ingredient. Another potential direction is the use of 1-(1H-pyrazol-3-yl)pyrrolidin-2-one in biotechnology applications, such as gene editing and gene therapy. Additionally, 1-(1H-pyrazol-3-yl)pyrrolidin-2-one could be used to study the effects of various compounds on cells and organisms, as well as for therapeutic applications. Finally, 1-(1H-pyrazol-3-yl)pyrrolidin-2-one could be used as a tool to study the biochemical and physiological effects of various drugs on the body.
Synthesis Methods
1-(1H-pyrazol-3-yl)pyrrolidin-2-one can be synthesized through a variety of methods, including chemical synthesis, biotransformation, and enzymatic synthesis. Chemical synthesis is the most common method and involves the use of reagents to react with the starting materials. Biotransformation involves the use of enzymes to convert the starting materials into 1-(1H-pyrazol-3-yl)pyrrolidin-2-one. Enzymatic synthesis involves the use of enzymes to catalyze the reaction of the starting materials to form 1-(1H-pyrazol-3-yl)pyrrolidin-2-one. In all of these methods, the starting materials must be carefully chosen to ensure the desired product is obtained.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(1H-pyrazol-3-yl)pyrrolidin-2-one involves the reaction of 1H-pyrazole-3-carboxylic acid with ethyl acetoacetate to form 1-(1H-pyrazol-3-yl)butane-1,3-dione. This intermediate is then reacted with 2-pyrrolidinone to yield the final product.", "Starting Materials": [ "1H-pyrazole-3-carboxylic acid", "ethyl acetoacetate", "2-pyrrolidinone" ], "Reaction": [ "Step 1: React 1H-pyrazole-3-carboxylic acid with ethyl acetoacetate in the presence of a base such as sodium ethoxide to form 1-(1H-pyrazol-3-yl)butane-1,3-dione.", "Step 2: React 1-(1H-pyrazol-3-yl)butane-1,3-dione with 2-pyrrolidinone in the presence of a base such as potassium carbonate to yield 1-(1H-pyrazol-3-yl)pyrrolidin-2-one.", "Step 3: Purify the final product by recrystallization or column chromatography." ] } | |
CAS RN |
786700-16-1 |
Product Name |
1-(1H-pyrazol-3-yl)pyrrolidin-2-one |
Molecular Formula |
C7H9N3O |
Molecular Weight |
151.2 |
Purity |
95 |
Origin of Product |
United States |
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